Cas no 957120-34-2 (5-Amino-4-chloro-2-fluorobenzoic acid, hydrochloride)

• Product Name: 5-Amino-4-chloro-2-fluorobenzoic acid, hydrochloride
• CAS No: 957120-34-2
• MF: C₇H₆Cl₂FNO₂
• MW: 226.032443523407
• MDL: MFCD09800900
• CID: 802778
• PubChem ID: 46738647
• Update Time: 2024-10-25

5-Amino-4-chloro-2-fluorobenzoic acid, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-chloro-2-fluorobenzoic acid hydrochloride
• 5-Amino-4-chloro-2-fluorobenzoic acid, HCl
• Benzoic acid,5-amino-4-chloro-2-fluoro-, hydrochloride (1:1)
• 5-amino-4-chloro-2-fluorobenzoic acid;hydrochloride
• AKOS015999053
• 5-Amino-4-chloro-2-fluorobenzoic acid,hydrochloride
• 957120-34-2
• 5-amino-4-chloro-2-fluoro-benzoic acid HCL salt
• FJPIOMIGSVACGO-UHFFFAOYSA-N
• 5-Amino-4-chloro-2-fluorobenzoic acidhydrochloride
• SCHEMBL10322678
• BS-33390
• DTXSID20674308
• SB77083
• 5-Amino-4-chloro-2-fluorobenzoicacidhydrochloride
• 5-Amino-4-chloro-2-fluorobenzoic acid--hydrogen chloride (1/1)
• MFCD09800900
• 5-Amino-4-chloro-2-fluorobenzoic acid HCl
• 5-Amino-4-chloro-2-fluorobenzoic acid, hydrochloride

• MDL： MFCD09800900
• Inchi： 1S/C7H5ClFNO2.ClH/c8-4-2-5(9)3(7(11)12)1-6(4)10;/h1-2H,10H2,(H,11,12);1H
• InChI Key： FJPIOMIGSVACGO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C(F)=CC(Cl)=C(N)C=1)O

Computed Properties

• Exact Mass: 224.97600
• Monoisotopic Mass: 224.9759620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 3.14270